DISPERSE BLUE 64

Specification

• CAS No.: 12222-77-4
• Molecular Formula: C8H10Cl2O2
• Molecular Weight: 0

Introduction

Chemical and Physical Properties

Molecular Structure and Identification

Disperse Blue 64 is characterized by the following properties:

• Chemical Structure: Anthraquinone-based

• Molecular Formula: C28H22N2O4/C23H19NO

• Molecular Weight: 450.49/389.40

• CAS Registry Number: 12222-77-4

The anthraquinone core structure contributes to the compound's stability and characteristic blue coloration. The molecular structure includes specific functional groups that influence its solubility, dyeing properties, and environmental persistence.

Physical Characteristics

Physical examination identifies Disperse Blue 64 as having a "red light blue" appearance in its pure form. As a disperse dye, it exhibits low water solubility but demonstrates significant affinity for synthetic fibers. This characteristic makes it particularly suitable for dyeing hydrophobic materials like polyester, where the dye dissolves within the polymer matrix rather than forming chemical bonds with the fiber.

Industrial Applications

Textile Industry Usage

The primary application for Disperse Blue 64 remains in the textile sector, where it serves as a coloring agent for synthetic fabrics. Its commercial importance is underscored by market presence through products like "Intrasil Blue 4RL" manufactured by Yorkshire Group.

Performance characteristics for textile applications are documented through standardized testing protocols, with results indicating exceptional color fastness properties:

Standard	Ironing Fastness	Light Fastness	Perspiration Fastness	Washing Fastness
Fading	Stain	Fading	Stain	Fading
AATCC	4	5	5	5

These ratings (on a scale where 5 represents excellent performance) demonstrate the dye's resistance to color degradation under various conditions, explaining its commercial value in applications requiring color stability.

Environmental Impact and Ecotoxicology

Environmental Persistence

Research identifies Disperse Blue 64 as "among the most dangerous pollutants" when present in water bodies. This classification stems from its environmental persistence, resistance to conventional wastewater treatment methods, and potential ecotoxicological effects. The anthraquinone structure, while providing valuable coloring properties, also contributes to the compound's resistance to natural degradation processes.

Biodegradation Research

Recent scientific advances have focused on developing effective biodegradation approaches for Disperse Blue 64. A significant study examined biodegradation using isolated microbial strains:

• Bacterial strain: Genetically identified as Pseudomonas aeruginosa

• Fungal strain: Genetically identified as Aspergillus flavus

• Combined consortium approach: Bacterial-fungal co-culture

Research findings demonstrated that the microbial consortium exhibited superior degradation efficiency compared to individual strains, even at elevated dye concentrations (300 mg/L). This synergistic effect represents a promising approach for bioremediation applications.

Degradation Mechanisms

The biodegradation mechanism for Disperse Blue 64 involves enzymatic processes, with azoreductase identified as the primary catabolic enzyme. The bacterial-fungal consortium demonstrated enhanced azoreductase enzyme induction in the presence of the dye, with highest specific activity observed using Methyl red as substrate (3.5 U/mg protein).

HPLC/MS analysis of degradation products suggested that reduction processes catalyzed the breakdown of the dye molecule. Importantly, the metabolites produced through consortium degradation were evaluated for phytotoxicity using Vicia faba and Triticum vulgaris germination assays, with results indicating that degradation products were less toxic than the original dye compound.

Manufacturing Methods

Quality control in manufacturing focuses on:

• Color consistency

• Dye strength

• Particle size distribution

• Impurity profile

• Application performance characteristics